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Compound of Interest

Compound Name: 2-Bromo-5-iodotoluene

Cat. No.: B1273150

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic
synthesis, enabling the formation of carbon-carbon bonds, particularly for constructing biaryl
and substituted aromatic structures prevalent in pharmaceuticals and functional materials.[1][2]
This palladium-catalyzed reaction couples an organoboron compound (typically a boronic acid)
with an organohalide.[1] The substrate 2-Bromo-5-iodotoluene is a valuable bifunctional
building block for sequential or site-selective cross-coupling reactions. The differential reactivity
of its carbon-halogen bonds—with the carbon-iodine (C-I) bond being weaker and more
reactive than the carbon-bromine (C-Br) bond—allows for selective functionalization.[1] Under
carefully controlled conditions, the iodine substituent can be selectively coupled, leaving the
bromine atom intact for subsequent transformations. This application note provides a detailed
protocol for the site-selective Suzuki-Miyaura coupling at the iodine position of 2-Bromo-5-
iodotoluene.

General Reaction Scheme:

The protocol focuses on the selective coupling at the more reactive iodine position of 2-Bromo-
5-iodotoluene with a generic arylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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